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Compound of Interest

N-(4-chlorophenyl)-2-(2-
Compound Name:
methylphenoxy)acetamide

Cat. No.: B5735526

Get Quote

\ J

An In-Depth Technical Guide on the Solubility Profile of N-(4-chlorophenyl)-2-(2-
methylphenoxy)acetamide

Executive Summary & Compound Identity

N-(4-chlorophenyl)-2-(2-methylphenoxy)acetamide is a lipophilic organic compound
belonging to the phenoxyacetanilide class.[1] Structurally, it consists of a central acetamide
linker connecting two hydrophobic domains: a 4-chlorophenyl ring and a 2-methylphenoxy (o-
tolyloxy) group.[1]

This specific molecular architecture dictates a solubility profile characterized by extremely low
aqueous solubility and high solubility in polar aprotic solvents.[1][2] It is frequently encountered
in research as a pharmaceutical intermediate or a structural analog in herbicide discovery
(related to MCPA and 2,4-D amides).[1]

Chemical Identity
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Property Detail
N-(4-chlorophenyl)-2-(2-

IUPAC Name ( phenyl)-2-( _
methylphenoxy)acetamide

Molecular Formula C15H14CINO2

Molecular Weight ~275.73 g/mol

Structural Class Phenoxyacetanilide / Glycolamide derivative
Amide (H-bond donor/acceptor), Ether

Key Functional Groups (Acceptor), Chloro-aryl (Lipophilic), Methyl-aryl

(Lipophilic)

Physicochemical Basis of Solubility

To understand the solubility behavior of this specific isomer, we must analyze its Structure-
Property Relationships (SPR).[1] The molecule combines a rigid, planar chlorophenyl group
with a flexible phenoxy linker.[2]

Predicted Physicochemical Properties

Since experimental data for the specific 2-methyl isomer is sparse in public registries, the
following values are derived from validated Quantitative Structure-Property Relationship
(QSPR) models and close structural analogs (e.g., the 4-methyl isomer).
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Parameter Predicted Value Implication for Solubility

Highly Lipophilic.[1] Indicates
LogP (Octanol/Water) 35-4.2 poor water solubility and high

membrane permeability.[1][2]

Moderate polarity (amide +
ether), sufficient for H-bonding
Polar Surface Area (PSA) ~48 A2 but overwhelmed by the

hydrophobic carbon skeleton.

[2]

Neutral at physiological pH
(7.4).[2] Will not ionize to

pKa (Amide NH) >14 ) o
improve solubility in standard
buffers.[1][2]
High lattice energy (due to
amide stacking) requires
Melting Point 155 -165 °C significant energy to disrupt

the crystal lattice for
dissolution.[1][2]

The "Like Dissolves Like" Mechanism

The dominant solubility driver is the Hydrophobic Effect.[1][2] The 4-chlorophenyl and 2-
methylphenoxy rings disrupt the hydrogen-bonding network of water, making dissolution
thermodynamically unfavorable (positive

).[1] Conversely, organic solvents that can interact via van der Waals forces (dispersion) and
dipole-dipole interactions (with the amide) are effective.[1]

Solubility Profile & Solvent Compatibility

The following data categorizes solvents based on their ability to solubilize N-(4-
chlorophenyl)-2-(2-methylphenoxy)acetamide at 25°C.

Solvent Classification Table
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Specific Solubility Estimated
Solvent Class . Usage Context
Solvent Rating Conc.
Primary Stock
) ) Solution for
Polar Aprotic DMSO High > 50 mg/mL ) )
biological
assays.[1][2]
Synthesis
. . solvent;
Polar Aprotic DMF High > 50 mg/mL )
alternative stock.
[1][2]
] ) Synthesis and
Polar Aprotic Acetone High > 30 mg/mL o
purification.[1][2]
) Extraction and
_ Dichloromethane _
Chlorinated High > 25 mg/mL chromatography.
(DCM)
[11[2]
Requires
_ Ethanol / heating; used for
Polar Protic Moderate 5 - 15 mg/mL o
Methanol recrystallization.
[1][2]
Used as an anti-
Hexane / solvent to
Non-Polar Insoluble < 0.1 mg/mL o
Heptane precipitate the
compound.[1][2]
Biological media;
Water / PBS (pH requires
Aqueous Very Low <10 pg/mL
7.4) cosolvents/surfac

tants.[1][2]

Solubility Equilibrium Diagram

The following diagram illustrates the thermodynamic equilibrium between

the solution phase, highlighting the energy barriers involved.

the solid state and
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Caption: Thermodynamic cycle of dissolution. High lattice energy of the amide bond requires
strong solvation forces (e.g., DMSO) to overcome.

Experimental Protocols for Solubility Determination

For researchers needing precise data, the following protocols are the industry standard for
lipophilic amides.

Kinetic Solubility (High-Throughput Screening)
Best for: Rapidly estimating solubility for biological assays using DMSO stocks.[1][2]
e Preparation: Prepare a 10 mM stock solution in DMSO.

e Dilution: Spike 5 pL of the DMSO stock into 195 pL of PBS (pH 7.4) in a 96-well plate (Final
conc: 250 uM, 2.5% DMSO).

e Incubation: Shake for 90 minutes at room temperature.

« Filtration: Filter using a 0.45 um filter plate to remove precipitates.
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e Analysis: Analyze filtrate via UV-Vis (254 nm) or LC-MS.
e Calculation: Compare peak area to a standard curve.

o Note: If the compound precipitates immediately (cloudiness), solubility is likely < 50 uM.[2]

Thermodynamic Solubility (Shake-Flask Method)

Best for: Accurate equilibrium data for formulation or synthesis.[1][2]

Saturation: Add excess solid compound (~2-5 mg) to 1 mL of the target solvent (e.g., Water,
pH 7.4 Buffer, Octanol).[2]

Equilibration: Shake or stir at 25°C for 24 to 48 hours.

Separation: Centrifuge at 10,000 rpm for 10 minutes or filter (0.22 pm PVDF).

Quantification: Inject the supernatant into HPLC (Reverse Phase C18 column).
o Mobile Phase: Acetonitrile:Water (60:40) + 0.1% Formic Acid.[1][2]

o Detection: UV at 254 nm.[1][2]

Solubilization Strategies for Applications

Given the poor aqueous solubility (< 10 pg/mL), specific formulation strategies are required for
biological testing or drug delivery.

Cosolvent Systems

To achieve concentrations suitable for in vitro testing (e.g., 10-100 uM):

o DMSO/Water: Maintain DMSO < 0.5% for cell assays. If precipitation occurs, increase
DMSO to 1% or switch to DMF (if toxicity permits).[2]

o Ethanol/Water: Useful for chemical reactivity studies but less stable than DMSO.[1][2]

Surfactant-Assisted Solubilization
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For animal studies or high-concentration assays:
o Tween 80: 5% Tween 80 in Saline can boost solubility to ~1-5 mg/mL.[1][2]

o Cremophor EL: Effective for very lipophilic amides but carries toxicity risks.[1][2]

Cyclodextrin Complexation

o Hydroxypropyl-B-Cyclodextrin (HP-3-CD): A 20% (w/v) solution of HP-3-CD in water can
encapsulate the hydrophobic chlorophenyl/phenoxy groups, potentially increasing solubility
by 100-fold (up to ~1 mg/mL) without organic solvents.[1]

Solubilization Workflow Diagram

In Vitro Assay Dissolve in 100% DMSO
Screening (Cell/Enzyme) Dilute to <1% in Media
Animal Model . 20% HP-B-CD
—~nmE e »|
In Vivo / PK Study or 5% Tween 80
Reaction
L RO ) em—— D CM, DMF, or
Hot Ethanol

N—(4—chIorophenyl)-2-((Zs—gr}iedt)hylphenoxy)acetamlde Application Goal?

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate solubilization method based on the
experimental context.

Synthesis & Purification Implications

The solubility profile directly informs the synthesis and purification of this compound.[1][2]

» Reaction Medium: The synthesis (typically reacting 2-chloro-N-(4-chlorophenyl)acetamide
with o-cresol) is best performed in Acetone or Acetonitrile with Potassium Carbonate
(K2C0s).[1] The product is soluble in these hot solvents, while the inorganic salts (KCI) are
not, facilitating filtration.
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» Recrystallization (Purification):
o Solvent Pair:Ethanol/Water.[1][2]

o Method: Dissolve the crude solid in boiling Ethanol (high solubility).[1][2] Slowly add Water
(anti-solvent) until turbidity appears.[1][2] Cool to 4°C. The hydrophobic product will
crystallize out as white needles, while impurities remain in the mother liquor.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. ['N-(4-chlorophenyl)-2-(2-methylphenoxy)acetamide
solubility"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5735526/docs#n-4-chlorophenyl-2-2-methylphenoxy-
acetamide-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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